![molecular formula C11H13ClN2O2 B186102 4-chloro-N-(4-morpholinyl)benzamide CAS No. 5569-63-1](/img/structure/B186102.png)
4-chloro-N-(4-morpholinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(4-morpholinyl)benzamide, also known as CMH-1, is a chemical compound that has been studied for its potential use in scientific research. This compound is a member of the benzamide class of compounds and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The exact mechanism of action of 4-chloro-N-(4-morpholinyl)benzamide is not fully understood. However, it is believed to inhibit the activity of the protein HSP90, which is involved in the regulation of cell growth and survival. By inhibiting HSP90, this compound may induce apoptosis in cancer cells and protect neurons from damage in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of HSP90, induce apoptosis in cancer cells, and protect neurons from damage in neurodegenerative diseases. This compound has also been shown to have anti-inflammatory effects and may have potential use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-chloro-N-(4-morpholinyl)benzamide in lab experiments is its potential use in cancer research and the treatment of neurodegenerative diseases. This compound has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying these diseases. However, one limitation of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for research involving 4-chloro-N-(4-morpholinyl)benzamide. One area of research is the development of more potent and selective HSP90 inhibitors. Another area of research is the investigation of the potential use of this compound in the treatment of other diseases such as inflammatory diseases and viral infections. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans and to develop potential therapeutic applications.
Synthesis Methods
The synthesis of 4-chloro-N-(4-morpholinyl)benzamide involves the reaction of 4-chlorobenzoic acid and morpholine in the presence of a catalyst. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The resulting product is purified through recrystallization to obtain the final product.
Scientific Research Applications
4-chloro-N-(4-morpholinyl)benzamide has been studied for its potential use in cancer research. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Properties
5569-63-1 | |
Molecular Formula |
C11H13ClN2O2 |
Molecular Weight |
240.68 g/mol |
IUPAC Name |
4-chloro-N-morpholin-4-ylbenzamide |
InChI |
InChI=1S/C11H13ClN2O2/c12-10-3-1-9(2-4-10)11(15)13-14-5-7-16-8-6-14/h1-4H,5-8H2,(H,13,15) |
InChI Key |
ZDDDYKVPVXQJIF-UHFFFAOYSA-N |
SMILES |
C1COCCN1NC(=O)C2=CC=C(C=C2)Cl |
Canonical SMILES |
C1COCCN1NC(=O)C2=CC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.